Cas no 1255207-16-9 (ethyl 2-(4-cyano-3-methoxyphenyl)acetate)

Ethyl 2-(4-cyano-3-methoxyphenyl)acetate is a versatile ester derivative featuring a cyano and methoxy functional group on the phenyl ring. This compound is primarily used as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both electron-withdrawing (cyano) and electron-donating (methoxy) groups enhances its reactivity, making it valuable for further functionalization. Its ester moiety allows for easy hydrolysis or transesterification, while the aromatic nitrile group offers opportunities for nucleophilic substitution or reduction. The compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Its well-defined structure and purity make it suitable for precise synthetic applications.

ethyl 2-(4-cyano-3-methoxyphenyl)acetate structure

1255207-16-9 structure

Product Name:ethyl 2-(4-cyano-3-methoxyphenyl)acetate

CAS No:1255207-16-9

MF:C₁₂H₁₃NO₃

MW:219.236523389816

MDL:MFCD18396253

CID:2126083

PubChem ID:66643843

Update Time:2025-05-20

ethyl 2-(4-cyano-3-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-(4-cyano-3-methoxyphenyl)acetate
- ethyl 2-(4-cyano-3-methoxy-phenyl)acetate
- SCHEMBL286389
- ethyl2-(4-cyano-3-methoxyphenyl)acetate
- ethyl (4-cyano-3-methoxyphenyl)acetate
- JZDQGUMBHPMRHM-UHFFFAOYSA-N
- ethyl(4-cyano-3-methoxyphenyl)acetate
- DA-13507
- 1255207-16-9
- MDL： MFCD18396253
- Inchi： 1S/C12H13NO3/c1-3-16-12(14)7-9-4-5-10(8-13)11(6-9)15-2/h4-6H,3,7H2,1-2H3
- InChI Key： JZDQGUMBHPMRHM-UHFFFAOYSA-N
- SMILES： O(CC)C(CC1C=CC(C#N)=C(C=1)OC)=O

Computed Properties

Exact Mass: 219.08954328Da
Monoisotopic Mass: 219.08954328Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 281
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 59.3Å²

ethyl 2-(4-cyano-3-methoxyphenyl)acetate Pricemore >>

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eNovation Chemicals LLC	K05868-3g	ethyl 2-(4-cyano-3-methoxyphenyl)acetate	1255207-16-9	>95%	3g	$998	2025-03-03
eNovation Chemicals LLC	K05868-1g	ethyl 2-(4-cyano-3-methoxyphenyl)acetate	1255207-16-9	>95%	1g	$450	2025-03-03
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